![molecular formula C13H11BrClNO B2881755 4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol CAS No. 1232785-94-2](/img/structure/B2881755.png)
4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol” is a chemical compound with the molecular formula C13H11BrClNO . It is also known as Bromochlorophene (BCP) and is widely used in various fields of research.
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol” consists of a bromine atom, a chlorine atom, a phenol group, and an amino group attached to a benzene ring . The average mass of the molecule is 312.590 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol” include a molecular weight of 310.57 g/mol . More detailed properties are not available in the current resources.Scientific Research Applications
Crystal Structure Analysis
The compound “4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol” has been studied for its crystal structure . The dihedral angle between the substituted benzene rings is 43.90 (11)° . The crystal structure features short intermolecular Br⋯Br [3.554 (2) Å] and Cl⋯Cl [3.412 (2) Å] contacts . The crystal packing is further stabilized by intermolecular C - H⋯O and C - H⋯π interactions .
Hydrogen Bonding Study
This compound has been used to study hydrogen bonding . Strong intramolecular O - H⋯N hydrogen bonds generate S (6) ring motifs .
Biochemical Research
“4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol” is used in biochemical research . It is used for proteomics research .
Intermediate for Pharmaceuticals
This compound is employed as an intermediate for pharmaceuticals . It is soluble in hot methanol .
properties
IUPAC Name |
4-bromo-2-[(3-chloroanilino)methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrClNO/c14-10-4-5-13(17)9(6-10)8-16-12-3-1-2-11(15)7-12/h1-7,16-17H,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDGCWSRFPMCIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NCC2=C(C=CC(=C2)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-{[(3-chlorophenyl)amino]methyl}phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.